Cas no 65615-20-5 (4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate)

• Product Name: 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate
• CAS No: 65615-20-5
• MF: C₂₁H₁₈O₅S
• MW: 382.429625034332
• CID: 826444
• Update Time: 2026-04-29

4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate
• 3-[[(4-Methylphenyl)sulfonyl]oxy]-4-(phenylmethoxy)benzaldehyde
• 4-Benzyloxy-3-tosyloxy-benzaldehyd

Computed Properties

• Exact Mass: 382.08700
• Monoisotopic Mass: 382.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Density: 1.314
• Boiling Point: 517.602°C at 760 mmHg
• Flash Point: 266.836°C
• Refractive Index: 1.623
• PSA: 78.05000
• LogP: 5.23500

Additional information on 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate

Introduction to 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate and Its Significance in Modern Chemical Biology

4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate, with the CAS number 65615-20-5, is a specialized organic compound that has garnered considerable attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its benzyloxy and hydroxybenzaldehyde functional groups, combined with a p-toluenesulfonate moiety, presents a versatile platform for synthetic and pharmacological investigations.

The benzyloxy group in this molecule contributes to its solubility and stability, making it an attractive candidate for various biochemical assays. Additionally, the presence of a hydroxybenzaldehyde moiety suggests potential reactivity in forming hydrogen bonds and participating in redox reactions, which are crucial for enzyme interactions and drug metabolism. The p-toluenesulfonate salt form enhances its solubility in polar solvents, facilitating its use in solution-based experiments.

In recent years, the study of 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate has been integrated into several cutting-edge research areas. One notable application lies in the development of novel bioactive molecules. Researchers have leveraged its structural framework to design derivatives with enhanced binding affinity to biological targets. For instance, modifications of the hydroxybenzaldehyde group have been explored to improve interactions with enzymes involved in metabolic pathways, offering insights into potential therapeutic interventions.

Moreover, the compound has found relevance in cheminformatics and computational modeling. Its well-defined structure allows for precise simulations of molecular interactions, aiding in the prediction of drug efficacy and side effects. The integration of 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate into virtual screening pipelines has accelerated the identification of novel lead compounds for further optimization.

Recent advancements in green chemistry have also highlighted the utility of this compound. Its synthesis can be tailored to minimize waste and employ sustainable methodologies, aligning with global efforts to promote environmentally friendly practices. The use of renewable feedstocks and catalytic processes in the preparation of 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate exemplifies how modern chemical biology can contribute to sustainable development.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as a precursor for drug candidates. Its ability to undergo selective modifications allows chemists to fine-tune its properties for specific therapeutic applications. For example, researchers have investigated its role in developing inhibitors targeting neurological disorders, where precise molecular interactions are critical for efficacy.

Another exciting application lies in its use as a prodrug intermediate. By incorporating this compound into prodrug formulations, researchers aim to enhance bioavailability and reduce toxicity. The benzyloxy group’s stability under physiological conditions makes it an ideal candidate for such applications, ensuring that the active pharmaceutical ingredient is released at the desired site and time.

From a synthetic chemistry perspective, 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate serves as a valuable building block for constructing more complex molecules. Its modular design allows for easy incorporation into larger frameworks, enabling the creation of novel scaffolds with tailored properties. This flexibility has been exploited in the development of advanced materials and functional dyes, where precise molecular architecture is essential.

The compound’s role in analytical chemistry cannot be overlooked either. Its distinct spectral properties make it suitable for use as an internal standard or marker in high-resolution chromatography and mass spectrometry techniques. These applications enhance the accuracy and reliability of analytical methods used in pharmaceutical quality control and environmental monitoring.

In conclusion, 4-(Benzyloxy)-3-hydroxybenzaldehyde p-Toluenesulfonate (CAS 65615-20-5) represents a multifaceted compound with significant implications across multiple domains of chemical biology. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new frontiers in drug discovery, material science, and sustainable chemistry. As scientific understanding continues to evolve, this compound is poised to play an even greater role in advancing our knowledge and capabilities.